Cas no 867166-73-2 (1-(4-Nitrophenyl)piperazin-2-one)

• Product Name: 1-(4-Nitrophenyl)piperazin-2-one
• CAS No: 867166-73-2
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• MDL: MFCD11040383
• CID: 1003749
• PubChem ID: 23129064
• Update Time: 2025-04-20

1-(4-Nitrophenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)piperazin-2-one
• 1-(4-nitrophenyl)-2-Piperazinone
• TXHGONHNTRRRNA-UHFFFAOYSA-N
• 4967AJ
• KM2436
• TRA0077238
• SY005898
• AX8173767
• SCHEMBL3975843
• CS-0207746
• DTXSID80630849
• 867166-73-2
• FT-0766523
• A863060
• CS-11118
• AMY26832
• AKOS015902881
• MFCD11040383
• DB-014722

• MDL： MFCD11040383
• Inchi： 1S/C10H11N3O3/c14-10-7-11-5-6-12(10)8-1-3-9(4-2-8)13(15)16/h1-4,11H,5-7H2
• InChI Key： TXHGONHNTRRRNA-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.08000
• Monoisotopic Mass: 221.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.2
• XLogP3: 0.5

Experimental Properties

• PSA: 78.16000
• LogP: 1.44800